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Compound of Interest |

Compound Name: Dimyristoyl phosphatidylglycerol
CAS No.: 57618-28-7
Cat. No.: B1228641

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of 1,2-dimyristoyl-sn-glycero-3-
phospho-(1'-rac-glycerol) (DMPG) vesicles using the extrusion method. This technique is
widely employed to produce unilamellar vesicles with a controlled and homogenous size
distribution, which is crucial for applications in drug delivery, membrane protein studies, and
biophysical research.[1][2][3]

Introduction

Liposome extrusion is a popular technique for downsizing multilamellar vesicles (MLVS) into
large unilamellar vesicles (LUVs) or small unilamellar vesicles (SUVs) by forcing a lipid
suspension through polycarbonate filters with defined pore sizes.[1][4] This method offers
several advantages, including reproducibility, the ability to control vesicle size, and applicability
to a wide range of lipid compositions.[3][5] DMPG, an anionic phospholipid, is often used in
vesicle formulations to increase stability and dispersion.[6] The preparation of DMPG vesicles
requires careful attention to temperature, as the extrusion process must be carried out above
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the lipid's gel-to-liquid-crystalline phase transition temperature (Tm), which for DMPG is
approximately 23°C.[6][7]

Experimental Protocols

The preparation of DMPG vesicles by extrusion involves two main stages: lipid film hydration to
form MLVs, followed by the extrusion of the MLV suspension to form unilamellar vesicles of a
desired size.

Protocol 1: Lipid Film Hydration

This protocol describes the formation of a thin lipid film and its subsequent hydration to form a
multilamellar vesicle suspension.

Materials:

e 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DMPG)
» Organic solvent (e.g., chloroform/methanol 2:1, v/v)[8]

o Hydration buffer (e.g., 10 mM HEPES, 2 mM NaCl, pD 7.4)[7]
e Round-bottom flask[8]

o Rotary evaporator[8]

e High-vacuum pump[8]

Procedure:

« Lipid Dissolution: Dissolve the desired amount of DMPG in the organic solvent mixture in a
round-bottom flask. Ensure the final lipid concentration in the hydration buffer will be
between 5-20 mg/mL.[8]

o Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water
bath set to a temperature that facilitates solvent evaporation without degrading the lipid (e.g.,
40-50°C).[8] Evaporate the solvent under reduced pressure until a thin, uniform lipid film
forms on the inner surface of the flask.[8]
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e Drying: To ensure complete removal of residual organic solvent, place the flask under a high
vacuum for at least 2 hours or overnight.[8][9]

» Hydration: a. Pre-heat the hydration buffer and the flask containing the lipid film to a
temperature above the Tm of DMPG (e.g., 50°C).[7] b. Add the pre-heated hydration buffer
to the flask.[8] c. Agitate the flask vigorously (e.g., by vortexing or using a bath sonicator)
until the lipid film is completely detached and the solution appears milky.[8] This suspension
contains multilamellar vesicles (MLVs). d. Maintain the temperature above the Tm for at least
1 hour to ensure complete hydration.[8]

Protocol 2: Vesicle Sizing by Extrusion

This protocol details the process of reducing the size and lamellarity of the MLV suspension to
produce unilamellar vesicles.

Materials:

MLV suspension from Protocol 1

e Mini-extruder device

e Polycarbonate membranes with desired pore sizes (e.g., 400 nm, 200 nm, 100 nm)[6]
e Filter supports[9]

e Gas-tight syringes

e Heating block or water bath[6]

Procedure:

o Extruder Assembly: Assemble the mini-extruder with the desired polycarbonate membrane,
ensuring the filter supports are correctly placed.

o Temperature Equilibration: Pre-heat the extruder to a temperature above the Tm of DMPG
(e.g., 40°C or 50°C) using a heating block.[6][7] Allow the assembled extruder to equilibrate
at this temperature for at least 15 minutes.[6][10]
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o Loading the Sample: Load the MLV suspension into one of the gas-tight syringes and
carefully place it into the extruder. Place an empty syringe in the opposing slot.

o Extrusion: Gently and steadily push the plunger of the filled syringe to pass the lipid
suspension through the polycarbonate membrane into the empty syringe. This constitutes

one pass.

o Repetitive Extrusion: Repeat the extrusion process for a specific number of passes to
achieve a homogenous vesicle size distribution. A typical extrusion series involves sequential
extrusion through membranes of decreasing pore size. For example:

o 15 passes through a 400 nm membrane[6]
o 15 passes through a 200 nm membrane[6]
o 31 to 41 passes through a 100 nm membrane[6][7]

e Vesicle Collection and Storage: Collect the final extruded vesicle solution. For immediate
use, vesicles can be kept at the extrusion temperature. For longer-term storage, store at
4°C, but be mindful of the lipid's phase transition.[9] Stability should be confirmed using
techniques like Dynamic Light Scattering (DLS) before use.[6]

Data Presentation

The following tables summarize quantitative data related to the preparation and
characterization of DMPG-containing vesicles by the extrusion method.

Table 1: Effect of Extrusion on Vesicle Size and Polydispersity Index (PDI)
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Lipid . Mean Polydispers
. Extrusion Number of . .
Compositio ] Diameter ity Index Reference
Pore Size Passes
n (nm) (PDI)
DMPC/DMP _ , Highly
Unextruded N/A Micron-sized i [6]
G polydisperse
DMPC/DMP
o 100 nm 41 119.9+254  0.075+0.010 [6]
Relatively
DMPG 100 nm 31 Not specified monodispers [7]
e
Egg PC 400 nm 20 ~360 Not specified [11]
Egg PC 100 nm 20 ~90 Not specified [11]
Egg PC 30 nm 20 ~60 Not specified [11]
Table 2: Influence of Extrusion Pressure on Vesicle Size

Desired Vesicle Membrane Pore Recommended

. ) Reference
Diameter Size Pressure
30 nm 30 nm ~500 psi [12]
100 nm 100 nm 125 psi [12]
400 nm 400 nm ~25 psi [12]

Mandatory Visualizations

The following diagrams illustrate the key experimental workflows.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9318666/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9318666/
https://pubs.aip.org/aca/sdy/article/7/5/054704/1059860/Enhanced-dynamics-in-the-anomalous-melting-regime
http://www.liposomes.ca/publications/1980s/Mayer%20et%20al%201986%20-%20Vesicles%20of%20variable%20sizes%20produced%20by%20a%20rapid%20extrusion%20procedure.pdf
http://www.liposomes.ca/publications/1980s/Mayer%20et%20al%201986%20-%20Vesicles%20of%20variable%20sizes%20produced%20by%20a%20rapid%20extrusion%20procedure.pdf
http://www.liposomes.ca/publications/1980s/Mayer%20et%20al%201986%20-%20Vesicles%20of%20variable%20sizes%20produced%20by%20a%20rapid%20extrusion%20procedure.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471306/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Lipid Film Preparation

Dissolve DMPG in
Organic Solvent

Solvent Evaporation
(Rotary Evaporator)

:

High-Vacuum Drying

dration

Add Pre-heated
Hydration Buffer

l

Vigorous Agitation
(Vortexing/Sonication)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1228641/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preparing-dmpg-vesicles-by-the-extrusion-method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for the preparation of multilamellar vesicles (MLVs) by the thin-film hydration
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Caption: General workflow for the extrusion of multilamellar vesicles to produce unilamellar
vesicles.
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Caption: Sequential extrusion process to achieve a final desired vesicle size.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. liposomes.ca [liposomes.ca]

. sterlitech.com [sterlitech.com]

. ijrti.org [ijrti.org]

. The Elucidation of the Molecular Mechanism of the Extrusion Process | MDPI [mdpi.com]
. pmc.ncbi.nim.nih.gov [pmc.ncbi.nim.nih.gov]

. pmc.ncbi.nim.nih.gov [pmc.ncbi.nim.nih.gov]

. pubs.aip.org [pubs.aip.org]

. benchchem.com [benchchem.com]

°
(] [e0] ~ D )] EaN w N -

. Preparation of small unilamellar vesicles — Caroline Ajo-Franklin Research Group
[cafgroup.lbl.gov]

e 10. liposomes.ca [liposomes.ca]

e 11. liposomes.ca [liposomes.ca]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1228641/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preparing-dmpg-vesicles-by-the-extrusion-method
https://www.benchchem.com/product/b1228641?utm_src=pdf-custom-synthesis#bc-rfq
https://www.liposomes.ca/publications/1990s/Hope%20et%20al%201993%20-%20Reduction%20of%20Liposome%20Size%20and%20Preparation%20of%20Unilamellar%20Vesicles%20by%20Extrusion%20Techniques.pdf
https://www.sterlitech.com/blog/post/liposomes-structure-and-extrusion-introduction-method-and-application
https://ijrti.org/papers/IJRTI2304012.pdf
https://www.mdpi.com/1996-1944/14/15/4278
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9318666/
https://pubs.aip.org/aca/sdy/article/7/5/054704/1059860/Enhanced-dynamics-in-the-anomalous-melting-regime
https://www.benchchem.com/pdf/Technical_Support_Center_Optimization_of_Lipid_Film_Hydration_for_1_2_Dipalmitoyl_sn_glycerol_DPG_Vesicles.pdf
https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://cafgroup.lbl.gov/protocols/supported-membranes/preparation-of-small-unilamellar-vesicles
https://www.liposomes.ca/publications/1980s/Nayar%20et%20al%201989%20-%20Generation%20of%20large%20unilamellar%20vesicles%20from%20long-chain%20saturated%20phosphatidylcholines%20by%20extrusion%20technique.pdf
http://www.liposomes.ca/publications/1980s/Mayer%20et%20al%201986%20-%20Vesicles%20of%20variable%20sizes%20produced%20by%20a%20rapid%20extrusion%20procedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Preparing DMPG
Vesicles by the Extrusion Method]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228641/docs#application-notes-and-protocols-for-
preparing-dmpg-vesicles-by-the-extrusion-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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